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Compound of Interest

Compound Name: 2-Anilinonicotinic acid

Cat. No.: B092585 Get Quote

Essential Safety and Handling Guide for 2-
Anilinonicotinic Acid
Disclaimer: No specific Safety Data Sheet (SDS) for 2-Anilinonicotinic acid was readily

available. The following guidance is based on the safety information for the structurally similar

compound, 2-Aminonicotinic acid. Researchers should handle 2-Anilinonicotinic acid with the

utmost caution and conduct a thorough risk assessment before use, treating it as a potentially

hazardous substance.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for handling 2-Anilinonicotinic acid in

a laboratory setting. The information is intended for researchers, scientists, and drug

development professionals to ensure safe handling and minimize exposure risks.

Hazard Identification and Personal Protective
Equipment
While specific hazard classifications for 2-Anilinonicotinic acid are not available, based on

the data for 2-Aminonicotinic acid, it should be treated as a substance that can cause skin and

eye irritation.[1] Appropriate personal protective equipment is mandatory to prevent direct

contact and inhalation.

Table 1: Personal Protective Equipment (PPE) for Handling 2-Anilinonicotinic Acid
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PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields or safety goggles

conforming to EU Standard

EN166 or NIOSH (US)

approved eye protection.

To protect eyes from splashes

and airborne particles.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, butyl

rubber). Inspect gloves before

use. A lab coat or chemical-

resistant apron should also be

worn.

To prevent skin contact, which

may cause irritation.[1][2]

Respiratory Protection

NIOSH/MSHA-approved

respirator (e.g., N95 dust

mask) is required when

handling the powder or if dust

is generated.

To prevent inhalation of dust

particles that may cause

respiratory irritation.

Safe Handling and Operational Protocol
Adherence to a strict operational protocol is crucial for the safe handling of 2-Anilinonicotinic
acid.

Engineering Controls
Ventilation: Always handle 2-Anilinonicotinic acid in a well-ventilated area. A chemical

fume hood is highly recommended to minimize the accumulation of dust and vapors.[1]

Safety Stations: Ensure that an eyewash station and a safety shower are readily accessible

in the immediate work area.

Step-by-Step Handling Procedure
Preparation:

Don all required personal protective equipment as specified in Table 1.
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Ensure the work area, particularly the chemical fume hood, is clean and free of clutter.

Have all necessary equipment and reagents ready before starting the experiment.

Dispensing Solid 2-Anilinonicotinic Acid:

Handle the container carefully to avoid generating dust.

Use a clean spatula to transfer the solid compound.

Keep the container tightly sealed when not in use.[2]

Preparing Solutions:

Slowly add the solid 2-Anilinonicotinic acid to the solvent to prevent splashing.

If heating is necessary, do so in a controlled manner with adequate ventilation.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling is

complete.

Clean all contaminated equipment and the work area.

Properly remove and dispose of or store PPE.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

First-Aid Measures
Inhalation: If inhaled, move the person to fresh air. If breathing becomes difficult, seek

medical attention.[1]

Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap

and water.[1] Remove any contaminated clothing.
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Eye Contact: If the substance enters the eyes, rinse cautiously with water for several

minutes.[1] Remove contact lenses if present and easy to do. Continue rinsing and seek

medical attention.

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate

medical attention.

Spill and Disposal Plan
Spill Cleanup:

Evacuate the area and ensure adequate ventilation.

Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a labeled, sealed container for disposal.[1]

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Waste Disposal:

Dispose of 2-Anilinonicotinic acid and any contaminated materials as hazardous waste.

Follow all local, state, and federal regulations for chemical waste disposal. Do not dispose

of it down the drain.[1][2]

Visual Safety Protocols
The following diagrams illustrate the standard operating and emergency procedures for

handling 2-Anilinonicotinic acid.
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Caption: Standard Operating Procedure for Handling 2-Anilinonicotinic Acid.
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Caption: Emergency Spill Response for 2-Anilinonicotinic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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